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Compound of Interest

Compound Name: Eosin Y disodium

Cat. No.: B8006750

Introduction

Eosin Y is a synthetic, acidic xanthene dye widely employed as a counterstain in histology,
most notably in the Hematoxylin and Eosin (H&E) staining method.[1][2][3] In the H&E stain,
Hematoxylin stains cell nuclei a purplish-blue, while Eosin Y imparts various shades of pink and
red to eosinophilic structures such as the cytoplasm, collagen, muscle fibers, and erythrocytes.
[41[5][6][7][8] This differential staining provides a clear contrast between the nucleus and
cytoplasm, enabling pathologists and researchers to visualize tissue morphology.[8]

Eosin Y is an anionic (negatively charged) dye that binds to basic (positively charged) proteins
in the cytoplasm.[1][9] Its staining intensity and hue can be modulated by the solvent (aqueous
vs. alcoholic) and the pH of the solution.[9][10] Alcoholic solutions are often preferred,
especially in automated staining systems, as they can enhance differentiation and reduce the
leaching of the dye during subsequent dehydration steps.[9][10] The addition of an acid,
typically glacial acetic acid, sharpens the staining by lowering the pH to an optimal range of
approximately 4.6-5.0.[3][10][11]

Data Presentation: Eosin Y Solution Formulations

The following table summarizes various formulations for preparing Eosin Y stock and working
solutions. Concentrations and solvent types can be selected based on specific laboratory
protocols and desired staining characteristics.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8006750?utm_src=pdf-interest
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/460/779/ht110-1.pdf
https://www.biognost.com/wp-content/uploads/2020/02/Eosin-Y-powder-dye-IFU-V5-EN4.pdf
https://www.stainsfile.com/theory/methods/hematoxylin-eosin-staining/eosin/
https://www.newcomersupply.com/product/eosin-y-working-solution/
https://www.carlroth.com/medias/BA-X883-EN.pdf?context=bWFzdGVyfGluc3RydWN0aW9uc3wxODYzOTJ8YXBwbGljYXRpb24vcGRmfGluc3RydWN0aW9ucy9oNjYvaDlkLzkwMzc3MjQ0MTgwNzgucGRmfDVmMmZmZjFlOWVlNjZiODAzMGRlOTliMTMxNDYwNjc3Yzk2MDg3NDNmOTg2Nzk4ZDU5MjY0ZGM0MDVhZTIzYzI
https://fdneurotech.com/catalog/fd-eosin-y-solution-regular-strength/
https://laboratorytests.org/hematoxylin-and-eosin-staining/
https://en.wikipedia.org/wiki/H%26E_stain
https://en.wikipedia.org/wiki/H%26E_stain
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/460/779/ht110-1.pdf
https://labstore.com/understanding-hematoxylin-eosin-staining-part-2-counterstain/
https://labstore.com/understanding-hematoxylin-eosin-staining-part-2-counterstain/
https://www.iscaconsortium.org/optimizing-eosin-y-0-5-alcoholic-for-automated-staining-systems-reagent-compatibility-throughput-and-standardization/
https://labstore.com/understanding-hematoxylin-eosin-staining-part-2-counterstain/
https://www.iscaconsortium.org/optimizing-eosin-y-0-5-alcoholic-for-automated-staining-systems-reagent-compatibility-throughput-and-standardization/
https://www.stainsfile.com/theory/methods/hematoxylin-eosin-staining/eosin/
https://www.iscaconsortium.org/optimizing-eosin-y-0-5-alcoholic-for-automated-staining-systems-reagent-compatibility-throughput-and-standardization/
https://www.leicabiosystems.com/knowledge-pathway/he-staining-overview-a-guide-to-best-practices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. . Primary . Source
Solution Type Eosin Y (wlv) Additives o
Solvent Citation
Stock Solutions
) 80 mL 95%
1% Alcoholic
19 Ethanol, 20 mL - [12]
Stock o
Distilled Water
_ 800 mL 95%
1% Alcoholic
10g Ethanol, 200 mL - [13]
Stock o
Distilled Water
] 5 mL Glacial
Alcoholic Stock lg 1L 70% Ethanol ] ] [14]
Acetic Acid
Working
Solutions
o ~1 drop Acetic
0.5% Aqueous 0.5% Distilled Water ] [1][5]
Acid per 100 mL
o Glacial Acetic
1 L Distilled )
0.1% Aqueous 0149 Acid to pH 4.6- [2]
Water
6.0
320 mL Ethanol, )
) o 2 drops Glacial
~0.8% Alcoholic 1lg 80 mL Distilled ] ] [7]
Acetic Acid
Water
) Acidified (e.g.,
0.5% Alcoholic 0.5% 90% Ethanol , _ _ [1]
with Acetic Acid)
0.25% Alcoholic 250 mL of 1% 750 mL 80% 5 mL Glacial [13]
(from 1% Stock) Stock Ethanol Acetic Acid
Alcoholic (from 3 parts 80% Optional: Acetic
1 part 1% Stock ) [12]
Stock) Ethanol Acid
100 mL Eosin )
) ) 780 mL 95% 4 mL Glacial
Eosin-Phloxine B Stock, 10 mL ] ) [13][15]
Ethanol Acetic Acid

Phloxine Stock
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Experimental Protocols
Protocol 1: Preparation of 1% Alcoholic Eosin Y Stock
Solution

This protocol produces a concentrated stock solution that can be stored and diluted to create a
working solution.

Materials:

Eosin Y powder (Biological Stain Commission certified)

95% Ethanol

Distilled or Deionized Water

1 L Graduated cylinder or volumetric flask

Magnetic stirrer and stir bar

Weighing scale and weigh paper/boat

Storage bottle

Procedure:

Weigh 10 g of Eosin Y powder and place it into the 1 L flask.[13]
e Measure 800 mL of 95% Ethanol and add it to the flask.[13]

e Place the flask on a magnetic stirrer and add the stir bar. Stir until the powder is mostly
dispersed.

e Add 200 mL of distilled water to the solution.[13]
» Continue stirring until the Eosin Y is completely dissolved. This may take some time.

e Once dissolved, transfer the solution to a clearly labeled storage bottle.
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» Store at room temperature. The solution is stable for an extended period.[1]

Protocol 2: Preparation of 0.5% Aqueous Eosin Y
Working Solution

This is a ready-to-use aqueous formulation.

Materials:

e EosinY powder

 Distilled or Deionized Water

o Glacial Acetic Acid (optional)

e 1L Graduated cylinder or volumetric flask

e Magnetic stirrer and stir bar

¢ Weighing scale

o Storage bottle

« Filter paper (e.g., Whatman No. 1) and funnel

Procedure:

e Weigh 5 g of Eosin Y powder.

o Measure 1 L of distilled water and pour it into the flask.[12]
» Add the Eosin Y powder to the water while stirring to facilitate dissolution.

o (Optional) To sharpen the stain, slowly add 0.5 mL of glacial acetic acid for every 100 mL of
stain (5 mL for 1 L).[1][12] The optimal pH range is between 4.6 and 6.[2]

« Stir until the solution is homogeneous.

 Filter the solution before use to remove any undissolved particles.[1][2]
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o Transfer to a labeled storage bottle and store at room temperature.

Protocol 3: Preparation of 0.25% Alcoholic Eosin Y
Working Solution (from 1% Stock)

This protocol describes the dilution of a stock solution to create a ready-to-use working
solution.

Materials:

1% Alcoholic Eosin Y Stock Solution (from Protocol 1)

80% Ethanol

Glacial Acetic Acid

Graduated cylinders

Mixing container/flask

Procedure:

¢ In a suitable mixing container, measure 250 mL of the 1% Eosin Y stock solution.[13]

Add 750 mL of 80% Ethanol.[13]

Add 5 mL of glacial acetic acid to the mixture.[13]

Mix well until the solution is homogeneous.

The working solution is now ready for use. It should be filtered before the first use.[1] Store in
a tightly sealed container.

Mandatory Visualization
Workflow for Eosin Y Solution Preparation

The following diagram illustrates the general workflow for preparing both stock and working
Eosin Y staining solutions.
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Caption: Workflow for preparing Eosin Y staining solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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